N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(2-methoxyethyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO3S2/c1-14-8-7-11-16(12,13)10-5-3-9(15-2)4-6-10/h3-6,11H,7-8H2,1-2H3
• InChI Key: YXGGHQKMLLMXSR-UHFFFAOYSA-N
• Canonical SMILES: COCCNS(=O)(=O)C1=CC=C(C=C1)SC
• Molecular Formula: C10H15NO3S2
• Molecular Weight: 261.4 g/mol

Description

N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide, also known as MMS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamides, which are organic compounds that contain a sulfonamide functional group. MMS has been found to have a variety of biochemical and physiological effects, making it a valuable tool in many different areas of research.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes called dihydropteroate synthases. These enzymes are involved in the synthesis of folic acid, which is essential for the growth and replication of many microorganisms. By inhibiting these enzymes, this compound can prevent the growth of bacteria and other microorganisms.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including:
1. Anti-inflammatory Properties: this compound has been found to have anti-inflammatory properties and has been used in the development of new anti-inflammatory drugs.
2. Antioxidant Properties: this compound has been found to have antioxidant properties and has been used in the development of new antioxidant therapies.
3. Antimicrobial Properties: this compound has been found to have antimicrobial properties and has been used in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide in lab experiments include its relatively low cost, high purity, and well-established synthesis method. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide, including:
1. Development of New Cancer Treatments: this compound has shown promise as a potential treatment for cancer, and further research could lead to the development of new cancer therapies.
2. Development of New Antibiotics: this compound has been found to have antimicrobial properties, and further research could lead to the development of new antibiotics to combat antibiotic-resistant bacteria.
3. Study of Sulfonamide Mechanisms: this compound is a sulfonamide, and further research could lead to a better understanding of the mechanisms of action of sulfonamides and their potential as therapeutic agents.
In conclusion, this compound is a valuable tool in scientific research, with a wide range of potential applications and future directions for study. Its synthesis method is well-established, and its biochemical and physiological effects make it a valuable compound for many different areas of research.

Scientific Research Applications

N-(2-methoxyethyl)-4-(methylthio)benzenesulfonamide has been used in a variety of scientific research applications, including:
1. Cancer Research: this compound has been found to have anticancer properties and has been used in the development of new cancer treatments.
2. Neurological Research: this compound has been used to study the role of sulfonamides in the central nervous system and their potential as treatments for neurological disorders.
3. Microbiology Research: this compound has been used to study the effects of sulfonamides on bacterial growth and to develop new antibiotics.